1-(2-bromobenzyl)-2-(ethylthio)-1H-benzimidazole

• IUPAC Name: 1-[(2-bromophenyl)methyl]-2-ethylsulfanylbenzimidazole
• InChI: InChI=1S/C16H15BrN2S/c1-2-20-16-18-14-9-5-6-10-15(14)19(16)11-12-7-3-4-8-13(12)17/h3-10H,2,11H2,1H3
• InChI Key: GHCLHCGRRZMMPW-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=CC=CC=C2N1CC3=CC=CC=C3Br
• Molecular Formula: C16H15BrN2S
• Molecular Weight: 347.3 g/mol

Description

1-(2-bromobenzyl)-2-(ethylthio)-1H-benzimidazole is a chemical compound that has attracted the attention of researchers due to its potential applications in the field of medicine. This compound belongs to the class of benzimidazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 1-(2-bromobenzyl)-2-(ethylthio)-1H-benzimidazole is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-bromobenzyl)-2-(ethylthio)-1H-benzimidazole has various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). It has also been shown to inhibit the growth and proliferation of cancer cells, as well as induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-bromobenzyl)-2-(ethylthio)-1H-benzimidazole in lab experiments is its potential as a therapeutic agent for the treatment of cancer and other diseases. It also has anti-inflammatory and anti-microbial activities, which make it a useful compound for studying these biological processes. However, one limitation of using this compound in lab experiments is its potential toxicity, which needs to be carefully evaluated.

Future Directions

There are several future directions for research on 1-(2-bromobenzyl)-2-(ethylthio)-1H-benzimidazole. One direction is to investigate its potential as a therapeutic agent for the treatment of cancer and other diseases. Another direction is to study its anti-inflammatory and anti-microbial activities in more detail. Additionally, further studies are needed to evaluate its toxicity and safety for use in humans.

Synthesis Methods

The synthesis of 1-(2-bromobenzyl)-2-(ethylthio)-1H-benzimidazole involves the reaction of 2-bromo-1-(bromomethyl)benzene with 2-mercaptoethylamine in the presence of a base. This reaction leads to the formation of the intermediate 1-(2-bromobenzyl)-2-mercaptoethylamine, which is then cyclized with o-phenylenediamine to give the final product.

Scientific Research Applications

1-(2-bromobenzyl)-2-(ethylthio)-1H-benzimidazole has been studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial activities. This compound has also been investigated for its potential as a therapeutic agent for the treatment of cancer and other diseases.